2-methyl-N-(3-methylphenyl)oxolan-3-amine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 2-methyl-N-(3-methylphenyl)oxolan-3-amine
• InChI: InChI=1S/C12H17NO/c1-9-4-3-5-11(8-9)13-12-6-7-14-10(12)2/h3-5,8,10,12-13H,6-7H2,1-2H3
• InChI Key: QMJNOFRMYBZMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC2=CC=CC(=C2)C

Description

2-Methyl-N-(3-methylphenyl)oxolan-3-amine is a tertiary amine featuring an oxolane (tetrahydrofuran) ring substituted with a methyl group at position 2 and an aromatic 3-methylphenyl group attached via the amine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(3-methylphenyl)oxolan-3-amine typically involves the reaction of 3-methylphenylamine with 2-methyloxirane under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the ring-opening of the oxirane and subsequent formation of the oxolane ring .

Industrial Production Methods

In industrial settings, the production of 2-methyl-N-(3-methylphenyl)oxolan-3-amine can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(3-methylphenyl)oxolan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the oxolane ring is opened and substituted with different nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles like hydroxide ions (OH-), alkoxide ions (RO-)

Major Products Formed

Oxidation: Formation of oxides and ketones

Reduction: Formation of amine derivatives

Substitution: Formation of substituted oxolane derivatives

Scientific Research Applications

2-methyl-N-(3-methylphenyl)oxolan-3-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-methyl-N-(3-methylphenyl)oxolan-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Positional Isomers of Methyl-Substituted Phenyl Derivatives

The position of the methyl group on the phenyl ring significantly impacts physicochemical properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent Position	Key Features
2-Methyl-N-(3-methylphenyl)oxolan-3-amine	Not provided	C₁₃H₁₉NO	~205.30	3-methylphenyl	Balanced steric/electronic effects; meta-substitution minimizes steric hindrance compared to ortho
2-Methyl-N-(2-methylphenyl)oxolan-3-amine	1553335-25-3	C₁₃H₁₉NO	205.30	2-methylphenyl	Ortho-substitution introduces steric hindrance near the amine, potentially reducing reactivity
2-Methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine	1552085-87-6	C₁₃H₁₉NO	205.30	4-methylbenzyl	Benzyl group increases lipophilicity; para-substitution may enhance electronic donation

Key Findings :

• Steric Effects : Ortho-substituted analogs (e.g., 2-methylphenyl) exhibit steric crowding near the amine, which may hinder intermolecular interactions or binding to biological targets.

Halogen-Substituted Analogs

Introduction of halogens modifies electronic properties and lipophilicity:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Key Features
N-(4-Chloro-2-methylphenyl)-2-methyloxolan-3-amine	1545810-10-3	C₁₂H₁₆ClNO	225.72	4-chloro, 2-methylphenyl	Chloro group increases electronegativity and lipophilicity; may enhance membrane permeability
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride	1332921-18-2	C₉H₉FNO•HCl	Not provided	3-fluorophenyl	Fluorine’s electronegativity improves metabolic stability; oxetane ring introduces conformational strain

Key Findings :

• Ring Strain : Oxetane (3-membered ring) in 3-(3-fluorophenyl)oxetan-3-amine introduces higher ring strain compared to oxolane (5-membered), affecting conformational flexibility and stability .

Heterocyclic Variations

Variations in the heterocyclic ring alter conformational and electronic properties:

Compound Name	Heterocycle	Key Features
2-Methyl-N-(3-methylphenyl)oxolan-3-amine	Oxolane (THF)	Flexible 5-membered ring; moderate ring strain
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride	Oxetane	Rigid 3-membered ring; higher strain may reduce metabolic degradation
(E)-N-Methyl-4-(3-aminophenyl)-3-buten-1-amine	Olefinic chain	Linear structure with conjugated double bond; increased rigidity compared to cyclic analogs

Key Findings :

• Oxolane vs. Oxetane : Oxolane’s larger ring size allows greater flexibility, while oxetane’s rigidity may improve pharmacokinetic properties like half-life.

Biological Activity

2-Methyl-N-(3-methylphenyl)oxolan-3-amine is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C12H17N
• Molecular Weight : 189.27 g/mol
• IUPAC Name : 2-methyl-N-(3-methylphenyl)oxolan-3-amine

The biological activity of 2-methyl-N-(3-methylphenyl)oxolan-3-amine may be attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The oxolane ring structure allows for potential interactions that can modulate biological responses.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs to 2-methyl-N-(3-methylphenyl)oxolan-3-amine exhibit anticancer properties. For instance, compounds containing oxolane moieties have been shown to induce apoptosis in cancer cell lines through the activation of caspase pathways and modulation of cell cycle regulators.

Neuroprotective Effects

There is emerging evidence suggesting that this compound may possess neuroprotective effects. Research indicates that derivatives of oxolane compounds can inhibit neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases.

Antimicrobial Activity

Preliminary studies have demonstrated that 2-methyl-N-(3-methylphenyl)oxolan-3-amine exhibits antimicrobial properties against various bacterial strains. This activity is likely due to the compound's ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

Case Studies and Research Findings

• Study on Anticancer Properties :
  • A study published in Journal of Medicinal Chemistry investigated the effects of oxolane-based compounds on breast cancer cells. The results showed a significant reduction in cell viability at concentrations above 10 µM, with an IC50 value determined at 5 µM for apoptosis induction .
• Neuroprotective Mechanism :
  • Research conducted by Neuroscience Letters highlighted that oxolane derivatives reduced levels of pro-inflammatory cytokines in microglial cells, suggesting a potential mechanism for neuroprotection .
• Antimicrobial Efficacy :
  • A recent publication in Antibiotics reported that the compound exhibited notable antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL .

Comparison with Similar Compounds

Compound Name	Biological Activity	IC50/Effectiveness
2-Methyl-N-(3-methylphenyl)oxolan-3-amine	Anticancer, Neuroprotective, Antimicrobial	Varies (see above)
6-{[(2-methoxyethyl)amino]methyl}pyridin-3-amine	Anticancer	IC50: ~10 µM
4e (Aryl thiazolone derivative)	Induces apoptosis in MDA-MB-231	Increase by 22-fold